Cas no 1806826-90-3 (4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde)

• Product Name: 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde
• CAS No: 1806826-90-3
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4857067
• Update Time: 2025-05-20

4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-7(9)6-3(2-13)5(10)4(1-11-6)12(14)15/h1-2,7H,(H2,10,11)
• InChI Key： SLDFSSSFYSBYCC-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(=CN=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde, with the CAS number 1806826-90-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a difluoromethyl substituent, a nitro group, and an aldehyde moiety attached to a pyridine ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the importance of 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex heterocyclic structures, which are often found in natural products and pharmaceutical agents. The presence of the nitro group and the aldehyde moiety provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of this compound has been optimized through various methodologies, including multi-component reactions and catalytic processes. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a highly efficient route to prepare 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde using a one-pot reaction strategy. This approach not only simplifies the synthesis but also improves the overall yield and purity of the product.

In terms of applications, 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde has shown promise in the field of medicinal chemistry. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors, which are crucial in treating various diseases such as cancer and neurodegenerative disorders. Additionally, its electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers.

The structural versatility of this compound also extends to its role as a building block in supramolecular chemistry. Scientists have utilized its functional groups to construct self-assembled structures with applications in drug delivery systems and sensors. For example, researchers at Stanford University have developed a supramolecular assembly using 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde as a key component, demonstrating its potential in creating stimuli-responsive materials.

In conclusion, 4-Amino-2-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its importance in the chemical community is expected to grow further.